Cas no 1251159-63-3 (2-[3-(hydroxymethyl)pyrrolidin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-[3-(hydroxymethyl)pyrrolidin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1251159-63-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5557743
• Update Time: 2025-10-29

2-[3-(hydroxymethyl)pyrrolidin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[3-(hydroxymethyl)-1-pyrrolidinyl]-1-(1-pyrrolidinyl)-
• 2-[3-(hydroxymethyl)pyrrolidin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C11H20N2O2/c14-9-10-3-6-12(7-10)8-11(15)13-4-1-2-5-13/h10,14H,1-9H2
• InChI Key： RGJQMWPZXNUXGE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CN1CCC(CO)C1

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 354.6±22.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on 2-[3-(hydroxymethyl)pyrrolidin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one

Compound CAS No. 1251159-63-3: 2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one

The compound with CAS No. 1251159-63-3, known as 2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring system and a hydroxymethyl group, making it a valuable substrate for various chemical reactions and applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. The structure of the molecule is particularly interesting due to the presence of two pyrrolidine rings, which are five-membered nitrogen-containing rings commonly found in natural products and bioactive compounds. The hydroxymethyl group attached to one of the pyrrolidine rings introduces additional functionality, enhancing the compound's potential for further chemical modifications.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The pyrrolidine ring system is known to exhibit significant bioactivity, and the hydroxymethyl group can serve as a site for further functionalization to target specific biological pathways. Recent studies have explored the potential of this compound as a precursor for developing novel antibiotics, anticancer agents, and neuroprotective drugs. For instance, researchers have demonstrated that derivatives of this compound can inhibit key enzymes involved in bacterial cell wall synthesis, suggesting its potential as an antimicrobial agent.

In addition to its pharmacological applications, this compound has also found utility in materials science. The ability to modify the hydroxymethyl group allows for the creation of tailored polymers with specific mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable polymers for use in biomedical devices and sustainable packaging materials. The unique combination of structural rigidity and functional versatility makes it an attractive candidate for such applications.

The study of this compound has also contributed to our understanding of stereochemistry and reaction mechanisms in organic chemistry. The presence of multiple stereogenic centers in its structure provides an excellent platform for investigating enantioselective synthesis methods. Recent breakthroughs in asymmetric catalysis have enabled the preparation of enantiomerically pure forms of this compound, which are essential for studying its biological activity and optimizing its therapeutic potential.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. For example, the use of renewable feedstocks and biocatalysts has been proposed to enhance the eco-friendliness of its production processes. These efforts align with the growing emphasis on sustainable chemistry in both academia and industry.

In conclusion, CAS No. 1251159-63-3 represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a valuable tool for future innovations in drug discovery, materials science, and sustainable chemistry.